Cas no 30335-72-9 (5-Methoxy-2-nitrobenzofuran)

• Product Name: 5-Methoxy-2-nitrobenzofuran
• CAS No: 30335-72-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 309396
• PubChem ID: 34887
• Update Time: 2025-04-26

5-Methoxy-2-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitrobenzofuran
• 5-methoxy-2-nitro-1-benzofuran
• 2-Nitro-5-methoxybenzofuran
• 5-methoxy-2-nitro-benzofuran
• AC1L1SIU
• BENZOFURAN, 5-METHOXY-2-NITRO-
• BRN 1313124
• CHEMBL7354
• methoxy-5 nitro-2 benzofuranne
• Nitro-2-methoxy-5-benzofuran
• R 5255
• Q6EDI9NWA7
• SCHEMBL10494008
• NSC170707
• NSC-170707
• UNII-Q6EDI9NWA7
• NSC 170707
• 5-17-04-00204 (Beilstein Handbook Reference)
• 30335-72-9
• A924808
• DTXSID10184421

• Inchi： 1S/C9H7NO4/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5H,1H3
• InChI Key： MQJDCMRJYZIXBB-UHFFFAOYSA-N
• SMILES： O1C(=CC2C=C(C=CC1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.358
• Boiling Point: 315.7°C at 760 mmHg
• Flash Point: 144.7°C
• Refractive Index: 1.614
• PSA: 65.51
• LogP: 2.87280

5-Methoxy-2-nitrobenzofuran Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Methoxy-2-nitrobenzofuran

Introduction to 5-Methoxy-2-nitrobenzofuran (CAS No. 30335-72-9)

5-Methoxy-2-nitrobenzofuran, with the chemical formula C₈H₆NO₄, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which makes it a versatile scaffold for various biochemical applications. The presence of both a methoxy group and a nitro group on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The CAS number 30335-72-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency in research communications. Its molecular structure, featuring a nitro substituent at the 2-position and a methoxy group at the 5-position of the benzene ring, contributes to its reactivity and potential biological activity. This arrangement allows for further functionalization, making it a useful building block in the synthesis of more complex molecules.

In recent years, 5-Methoxy-2-nitrobenzofuran has been explored for its potential applications in medicinal chemistry. The nitro group can be reduced to an amine, introducing reactive sites for further derivatization, while the methoxy group can participate in various electronic and steric interactions. These properties have made it a candidate for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 5-Methoxy-2-nitrobenzofuran is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological properties. For instance, modifications at the nitro or methoxy positions can alter the compound's solubility, metabolic stability, and binding affinity to biological targets. This flexibility has been particularly valuable in the development of small-molecule drugs.

Recent studies have highlighted the compound's utility in addressing neurological disorders. The benzofuran scaffold is known to interact with multiple neurotransmitter systems, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the electron-withdrawing nature of the nitro group can modulate receptor activity, providing a tunable pharmacophore for drug design.

The synthesis of 5-Methoxy-2-nitrobenzofuran typically involves nitration of 5-methoxybenzofuran, followed by purification to isolate the desired product. Advances in synthetic methodologies have improved the efficiency and scalability of this process, enabling larger-scale production for research and industrial applications. The compound's stability under various storage conditions further enhances its practicality as an intermediate.

In addition to its pharmaceutical applications, 5-Methoxy-2-nitrobenzofuran has found utility in agrochemical research. Its structural motif is similar to many natural products with bioactivity against pests and pathogens. By incorporating this scaffold into novel agrochemical formulations, researchers aim to develop more effective and environmentally sustainable solutions for crop protection.

The growing interest in green chemistry has also influenced the use of 5-Methoxy-2-nitrobenzofuran as a sustainable building block. Efforts are underway to develop eco-friendly synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global trends toward more sustainable chemical manufacturing processes.

From a computational chemistry perspective, 5-Methoxy-2-nitrobenzofuran serves as an excellent model system for studying molecular interactions. High-throughput virtual screening techniques have been employed to identify potential drug candidates derived from this compound. Such computational approaches accelerate the drug discovery process by predicting binding affinities and optimizing molecular structures before experimental validation.

The future prospects of 5-Methoxy-2-nitrobenzofuran are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative uses for this versatile compound. As our understanding of molecular interactions deepens, so too will the applications of 5-Methoxy-2-nitrobenzofuran across various scientific disciplines.